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Compound of Interest

Compound Name: Diphenyl adipate

Cat. No.: B1582185

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical waste is a critical component of laboratory safety and environmental
responsibility. This guide provides essential safety and logistical information for the proper
disposal of diphenyl adipate, ensuring compliance with general best practices for chemical
waste management.

While a specific Safety Data Sheet (SDS) for diphenyl adipate was not located, this document
synthesizes information from SDSs of analogous compounds, such as dibutyl adipate and
diphenyl phthalate, and general hazardous waste disposal guidelines. It is imperative to consult
your institution's Environmental Health and Safety (EHS) department for specific protocols and
to review the specific SDS for any chemical before handling and disposal.

Immediate Safety and Handling

Before proceeding with any disposal procedures, ensure that appropriate personal protective
equipment (PPE) is worn. This includes, but is not limited to:

o Safety glasses or goggles: To protect against splashes.
o Chemical-resistant gloves: To prevent skin contact.

o Laboratory coat: To protect clothing and skin.
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Work in a well-ventilated area, such as a chemical fume hood, to minimize the risk of
inhalation. In the event of a spill, immediately alert others in the vicinity and follow your
laboratory's established spill cleanup procedures. Small spills can typically be absorbed with an
inert material (e.g., vermiculite, sand), collected in a sealed container, and disposed of as
chemical waste. For large spills, evacuate the area and contact your institution's EHS
department.

Quantitative Data Summary

The following table summarizes key hazard information for chemicals structurally similar to
diphenyl adipate. This data should be used as a general guideline in the absence of a specific
SDS for diphenyl adipate.

. Disposal
Chemical Name CAS Number Hazard Statements ] .
Considerations
Dispose of
) ) ) o contents/container to
Dibutyl Adipate 105-99-7 Toxic to aquatic life.

an approved waste
disposal plant.[1]

Causes skin irritation,

causes serious eye _
S Dispose of
irritation, may cause i
. _ o contents/container to
Diphenyl Phthalate 84-62-8 respiratory irritation,
) ) an approved waste
very toxic to aquatic )
) ) ) disposal plant.[2]
life with long-lasting

effects.
Dispose of
) ) Harmful if swallowed. contents/container to
Diallyl Adipate 2998-04-1
[3] an approved waste

disposal plant.[3]

Step-by-Step Disposal Procedures

The proper disposal of diphenyl adipate must be conducted in accordance with federal, state,
and local regulations. The following is a general operational plan for the disposal of this
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chemical waste.
. Waste ldentification and Segregation:

Characterize the Waste: Determine if the diphenyl adipate waste is mixed with other
chemicals. If so, all components must be identified to ensure compatibility and proper
disposal routing.

Segregate Waste Streams: Do not mix diphenyl adipate waste with incompatible materials.
It should be collected in a dedicated, properly labeled waste container. For example,
halogenated and non-halogenated organic solvents should be kept in separate containers.

. Containerization and Labeling:

Select an Appropriate Container: Use a container that is chemically resistant to diphenyl
adipate and is in good condition with a secure, leak-proof lid. The original container can
often be used for waste accumulation.

Properly Label the Container: The waste container must be clearly labeled with the words
"Hazardous Waste" and the full chemical name, "Diphenyl Adipate." Include the
approximate concentration and accumulation start date. Follow your institution's specific
labeling requirements.

. Accumulation and Storage:

Satellite Accumulation Area (SAA): Store the waste container in a designated SAA, which
should be at or near the point of generation and under the control of the laboratory
personnel.

Secondary Containment: Place the waste container in a secondary containment bin to
prevent the spread of material in case of a leak or spill.

Storage Limits: Adhere to the volume limits for SAAs as defined by the Resource
Conservation and Recovery Act (RCRA) and your institution's policies (typically 55 gallons of
non-acute hazardous waste).

. Arranging for Disposal:
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o Contact EHS: Once the waste container is full or has reached the storage time limit, contact
your institution's Environmental Health and Safety (EHS) department to arrange for a pickup.

o Waste Pickup Request: Complete any necessary paperwork or online forms for the
hazardous waste pickup, providing accurate information about the waste composition.

5. Transportation and Final Disposal:

e Licensed Transporter: The EHS department will arrange for a licensed hazardous waste
transporter to pick up the waste.

o Approved Disposal Facility: The waste will be transported to a permitted Treatment, Storage,
and Disposal Facility (TSDF). The most common disposal method for organic chemical
waste is incineration at high temperatures.

Experimental Protocols

This document provides operational guidance for disposal and does not cite specific
experimental protocols. The disposal procedures outlined are based on established safety
protocols for handling chemical waste in a laboratory setting.

Logical Workflow for Diphenyl Adipate Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of diphenyl adipate.
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‘ | Start: Diphenyl Adipate Waste Generated
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3. Label with ‘Hazardous Waste' and contents
4. Store in Satellite Accumulation Area (SAA)

Use secondary containment

Container full or time limit reached?
‘es

5. Contact EHS for pickup

EHS arranges for transport to TSDF

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the proper disposal of diphenyl adipate waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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